Cas no 1304396-84-6 ((S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide
• CAS No: 1304396-84-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 2165782
• Update Time: 2025-09-24

(S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-pyridin-4-ylmethyl-propionamide
• (S)-2-Amino-N-cyclopropyl-N-(pyridin-4-ylmethyl)propanamide
• AM91705
• (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethylpropanamide
• (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide

• Inchi： 1S/C12H17N3O/c1-9(13)12(16)15(11-2-3-11)8-10-4-6-14-7-5-10/h4-7,9,11H,2-3,8,13H2,1H3/t9-/m0/s1
• InChI Key： WYPPLXWTRSZNCU-VIFPVBQESA-N
• SMILES： O=C([C@H](C)N)N(CC1C=CN=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 59.2

Additional information on (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide

Recent Advances in the Study of (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide (CAS: 1304396-84-6)

In recent years, the compound (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide (CAS: 1304396-84-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of research has been the investigation of (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide as a potential modulator of specific biological targets. Recent findings suggest that this compound exhibits high affinity for certain enzyme systems, making it a candidate for the development of novel enzyme inhibitors. These inhibitors could play a crucial role in treating diseases where enzyme dysregulation is a contributing factor.

Another significant advancement is the optimization of the synthetic route for (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide. Researchers have developed more efficient and scalable methods for its production, which is critical for advancing the compound into clinical trials. These methods not only improve yield and purity but also reduce the environmental impact of the synthesis process, aligning with the growing emphasis on sustainable chemistry in pharmaceutical development.

Preclinical studies have further highlighted the therapeutic potential of (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide. In animal models, the compound has demonstrated favorable pharmacokinetic properties, including good bioavailability and a manageable safety profile. These findings are encouraging for its potential application in human medicine, though further studies are needed to fully understand its long-term effects and therapeutic window.

In conclusion, the ongoing research on (S)-2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-propionamide (CAS: 1304396-84-6) underscores its potential as a valuable tool in chemical biology and a promising candidate for drug development. Continued exploration of its biological activities and optimization of its synthetic and pharmacological properties will be essential for translating these findings into clinical applications.